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Compound of Interest

Compound Name: Tricyclodecenyl acetate

Cat. No.: B8122830

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tricyclodecenyl acetate is a synthetic fragrance ingredient valued for its fresh, green, and
slightly woody aroma. It is utilized in a wide array of consumer products, including perfumes,
soaps, and detergents. This technical guide provides a comprehensive overview of
tricyclodecenyl acetate, including its various CAS numbers and synonyms, detailed
physicochemical properties, an in-depth experimental protocol for its synthesis, and a workflow
for its quality control and safety assessment. This document is intended to serve as a valuable
resource for researchers, chemists, and professionals in the fragrance and chemical industries.

Chemical Identification and Synonyms

Tricyclodecenyl acetate is a mixture of isomers, which is reflected in the multiple CAS
Registry Numbers assigned to it. The synonyms range from common trade names to more
systematic chemical names.
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Identifier Value
Primary CAS Number 5413-60-5[1]
Additional CAS Numbers 2500-83-6[2][3], 54830-99-8[4]

226-501-6 (for CAS 5413-60-5)[5], 219-700-4
(for CAS 2500-83-6)[2]

EINECS Number

IUPAC Name 8-tricyclo[5.2.1.02,6]dec-3-enyl acetate[6]

Verdyl Acetate, Cyclacet, Jasmacyclene, 4,7-
Methano-1H-inden-6-0l, 3a,4,5,6,7,7a-
Synonyms hexahydro-,acetate, Greenyl acetate,
Herbaflorat, Dihydro-norbicyclopentadienyl
acetate, Tricyclodecen-4-yl 8-acetate.[1][3][7]

Molecular Formula C12H1602[3][7]

Molecular Weight 192.25 g/mol [3][6][7]

Physicochemical Properties

The physical and chemical properties of tricyclodecenyl acetate are summarized in the table
below. These properties are crucial for its application in fragrance formulations and for ensuring
its stability and quality.
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Property Value

Appearance Colorless to pale yellow clear liquid.[3][4]

Floral, green, herbal, with a fresh, woody

Odor
character.[3][7]
Boiling Point 258.4 °C (Predicted)[3]
Density 1.069 to 1.077 g/lcm3 @ 25°C[4]
Refractive Index 1.493t0 1.497 @ 20°CJ[4]
Flash Point > 93 °C (> 200 °F)[4][7]
Solubility Insoluble in water; soluble in alcohol and oils.[7]
logP (o/w) 3.139 (estimated)[3]

Experimental Protocols
Synthesis of Tricyclodecenyl Acetate

The following protocol for the synthesis of tricyclodecenyl acetate is based on the acid-
catalyzed addition of acetic acid to dicyclopentadiene.

Materials:

e Dicyclopentadiene (DCPD)

e Acetic acid

 Trifluoromethanesulfonic acid (triflic acid) - catalyst

¢ Sodium hydroxide (NaOH) solution (50% aqueous) - for neutralization

e Reaction vessel equipped with a stirrer, dropping funnel, condenser, and temperature control
« Distillation apparatus

Procedure:
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Reaction Setup: Charge the reaction vessel with acetic acid and the triflic acid catalyst. The

molar ratio of acetic acid to dicyclopentadiene should be approximately equimolar.

» Addition of Dicyclopentadiene: Heat the acetic acid and catalyst mixture to the reaction
temperature, typically between 110 °C and 140 °C.

o Gradually add dicyclopentadiene to the heated mixture over a period of several hours while
maintaining vigorous stirring. The addition rate should be controlled to manage the
exothermic reaction and maintain the desired temperature.

o Reaction Completion: After the addition is complete, continue to stir the reaction mixture at
the elevated temperature for an additional 1 to 3 hours to ensure the reaction goes to
completion.

o Neutralization: Cool the reaction mixture. Add a sufficient amount of 50% aqueous sodium
hydroxide solution to neutralize the triflic acid catalyst.

« Purification by Distillation:
o Transfer the neutralized crude product to a distillation apparatus.
o Initially, distill under reduced pressure to remove any unreacted acetic acid.

o Subsequently, perform a fractional distillation under high vacuum to isolate the
tricyclodecenyl acetate from unreacted dicyclopentadiene and other byproducts. The
product is collected as a colorless to pale yellow liquid.

Quality Control Analysis using Gas Chromatography-
Mass Spectrometry (GC-MS)

The purity and isomeric composition of the synthesized tricyclodecenyl acetate can be
determined using GC-MS.

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)
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o Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

GC-MS Parameters (Typical):

e Injector Temperature: 250 °C

o Carrier Gas: Helium, constant flow rate (e.g., 1 mL/min)

e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes

o Ramp: 5 °C/min to 280 °C

o Hold at 280 °C for 10 minutes

e MS Transfer Line Temperature: 280 °C

¢ lon Source Temperature: 230 °C

e Mass Range: m/z 40-450

Procedure:

o Sample Preparation: Prepare a dilute solution of the tricyclodecenyl acetate sample in a
suitable solvent (e.g., hexane or dichloromethane).

« Injection: Inject a small volume (e.g., 1 yL) of the prepared sample into the GC injector.

o Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum of each
eluting peak.

e Data Analysis:

o lIdentify the peaks corresponding to the different isomers of tricyclodecenyl acetate by
comparing their mass spectra with a reference library (e.g., NIST).

o Determine the relative percentage of each isomer by integrating the peak areas in the TIC.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8122830?utm_src=pdf-body
https://www.benchchem.com/product/b8122830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Assess the overall purity of the sample by identifying and quantifying any impurity peaks.

Visualized Workflows
Synthesis Workflow

Quality Control

Tricyclodecenyl Acetate )

Neutralization Purification
(NaOH solution) (Vacuum Distillation)

Click to download full resolution via product page

Caption: Synthesis workflow for tricyclodecenyl acetate.

Safety Assessment Workflow
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Caption: Safety assessment workflow for fragrance ingredients.[8][9][10][11][12]
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Conclusion

Tricyclodecenyl acetate is a well-characterized synthetic fragrance ingredient with a range of
applications. This guide has provided key technical information, including its identification,
physicochemical properties, a detailed synthesis protocol, and workflows for its analysis and
safety assessment. This compilation of data serves as a foundational resource for scientific and
industrial professionals working with this compound. The provided experimental details and
logical workflows can aid in the synthesis, quality control, and safety evaluation of
tricyclodecenyl acetate in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8122830#tricyclodecenyl-acetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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